Cas no 5446-37-7 (N-2-propen-1-yl-9H-Purin-6-amine)

• Product Name: N-2-propen-1-yl-9H-Purin-6-amine
• CAS No: 5446-37-7
• MF: C₈H₉N₅
• MW: 175.190560102463
• CID: 941392
• PubChem ID: 1558420
• Update Time: 2025-04-19

N-2-propen-1-yl-9H-Purin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-2-propen-1-yl-9H-Purin-6-amine
• N-ALLYL-N-(9H-PURIN-6-YL)AMINE
• N-prop-2-enyl-7H-purin-6-amine
• 6-(allylamino)purine
• 6-(N-allylamino)purine
• 6-allylaminopurine
• 6-allylamino-purine
• AC1LTEOM
• allyl-(7(9)H-purin-6-yl)-amine
• CTK5A1134
• N-ALLYL-9H-PURIN-6-AMINE
• STOCK1N-12338
• SureCN2052757
• N-(prop-2-en-1-yl)-9H-purin-6-amine
• NSC17212
• N-Allyl-7H-purin-6-amine
• SCHEMBL11461668
• STL284630
• NSC-17212
• AKOS009143217
• N-(Prop-2-en-1-yl)-7H-purin-6-amine
• AKOS022096429
• PESODIMBTPDRTA-UHFFFAOYSA-N
• SCHEMBL2052757
• DTXSID80364394
• n6-allyladenine
• 5446-37-7

• Inchi： 1S/C8H9N5/c1-2-3-9-7-6-8(11-4-10-6)13-5-12-7/h2,4-5H,1,3H2,(H2,9,10,11,12,13)
• InChI Key： PESODIMBTPDRTA-UHFFFAOYSA-N
• SMILES： N(CC=C)C1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 175.08597
• Monoisotopic Mass: 175.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 61.47
• LogP: 1.02380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines